Chloropalladium(1+);dicyclohexyl-[2-[2,6-di(propan-2-yloxy)phenyl]phenyl]phosphane;2-methoxy-2-methylpropane;2-phenylethanamine

• CAS RN: 1028206-60-1
• Molecular Formula: C43H65ClNO3PPd
• Molecular Weight: 816.8 g/mol
• IUPAC Name: chloropalladium(1+);dicyclohexyl-[2-[2,6-di(propan-2-yloxy)phenyl]phenyl]phosphane;2-methoxy-2-methylpropane;2-phenylethanamine
• InChI: InChI=1S/C30H43O2P.C8H10N.C5H12O.ClH.Pd/c1-22(2)31-27-19-13-20-28(32-23(3)4)30(27)26-18-11-12-21-29(26)33(24-14-7-5-8-15-24)25-16-9-6-10-17-25;9-7-6-8-4-2-1-3-5-8;1-5(2,3)6-4;;/h11-13,18-25H,5-10,14-17H2,1-4H3;1-4H,6-7,9H2;1-4H3;1H;/q;-1;;;+2/p-1
• InChI Key: FINPLSBBDVRBPA-UHFFFAOYSA-M
• SMILES: CC(C)OC1=C(C(=CC=C1)OC(C)C)C2=CC=CC=C2P(C3CCCCC3)C4CCCCC4.CC(C)(C)OC.C1=CC=C([C-]=C1)CCN.Cl[Pd+]
• Pictograms: Irritant

Description

Chloropalladium(1+);dicyclohexyl-[2-[2,6-di(propan-2-yloxy)phenyl]phenyl]phosphane;2-methoxy-2-methylpropane;2-phenylethanamine is a useful research compound. Its molecular formula is C43H65ClNO3PPd and its molecular weight is 816.8 g/mol. The purity is usually 95%.
The exact mass of the compound Chloropalladium(1+);dicyclohexyl-[2-[2,6-di(propan-2-yloxy)phenyl]phenyl]phosphane;2-methoxy-2-methylpropane;2-phenylethanamine is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality Chloropalladium(1+);dicyclohexyl-[2-[2,6-di(propan-2-yloxy)phenyl]phenyl]phosphane;2-methoxy-2-methylpropane;2-phenylethanamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Chloropalladium(1+);dicyclohexyl-[2-[2,6-di(propan-2-yloxy)phenyl]phenyl]phosphane;2-methoxy-2-methylpropane;2-phenylethanamine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Catalysis and Synthesis

Chloropalladium compounds are known for their applications in catalysis, particularly in promoting reactions like oxidative addition and hydrophosphination. Studies indicate that these compounds play a vital role in forming complex structures through these catalytic processes. For instance, research conducted by Longcake et al. (2022) demonstrates the oxidative addition of C–Cl bonds to a Rh(PONOP) pincer complex, showcasing the stability and reactivity of such complexes under certain conditions. Similarly, Liu et al. (2009) highlighted the highly enantioselective synthesis of (2-Pyridyl)phosphine based C-chiral unsymmetrical P,N-ligands using a chiral palladium complex, emphasizing the role of these complexes in asymmetric synthesis under mild conditions (Longcake et al., 2022) (Liu et al., 2009).

2. Complex Formation and Crystallography

The research also extends to the formation of complex compounds and crystallography, where chloropalladium complexes have been used to create new structures with potential applications in various fields, including medicine and materials science. For example, Thanh et al. (2016) conducted crystallization experiments with the dinuclear chelate ring complex di-μ-chlorido-bis[(η2-2-allyl-4-methoxy-5-{[(propan-2-yloxy)carbonyl]methoxy}phenyl-κC1)platinum(II)], showcasing the formation of different complexes under various conditions, which can be further used as starting compounds for the synthesis of complexes with promising activities (Thanh et al., 2016).

3. Safety and Efficacy Studies

Additionally, safety and efficacy studies of compounds related to 2-methoxy-2-methylpropane and 2-phenylethanamine have been conducted to assess their potential risks and benefits in various applications. For instance, Westendorf (2012) provided a scientific opinion on the safety and efficacy of aliphatic, alicyclic, and aromatic saturated and unsaturated tertiary alcohols and esters containing tertiary alcohols ethers when used as flavorings for all animal species, indicating the importance of such studies in ensuring the safe use of these compounds (Westendorf, 2012).